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Compound Name: Hexazinone

Cat. No.: B1673222

For Researchers, Scientists, and Drug Development Professionals

Hexazinone, a broad-spectrum herbicide, is frequently combined with other herbicides to
enhance its efficacy and broaden its weed control spectrum. Understanding the nature of these
interactions—whether synergistic, additive, or antagonistic—is crucial for developing effective
and efficient weed management strategies. This guide provides a comparative analysis of
Hexazinone's performance when mixed with other common herbicides, supported by
experimental data and detailed methodologies.

Hexazinone and Sulfometuron-methyl Combinations

Tank mixtures of hexazinone and sulfometuron-methyl are commonly used for weed control in
forestry, particularly in conifer plantations.[1] Research indicates that this combination can
provide effective control of a range of problematic weeds, although the specific outcomes can
be influenced by application rates and weed species.

Experimental Data

The following tables summarize the weed control efficacy of Hexazinone and Sulfometuron-
methyl combinations from field studies conducted in Fraser fir Christmas tree plantations.

Table 1: Efficacy of Hexazinone and Sulfometuron-methyl on Various Weed Species
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. Hoary Common Yellow
Herbicide Rate Horseweed .
Alyssum Ragweed Foxtail
Treatment (ozlacre) Control (%)
Control (%) Control (%) Control (%)
Hexazinone +
Sulfometuron 7.5 =65[2][3] 100[2][3] - 100
-methyl
Hexazinone +
Sulfometuron 9.0 =65 100 - -
-methyl
Note: Data sourced from studies conducted in Fraser fir plantations.
Table 2: Control of Quackgrass, Common Ragweed, and Horseweed
. . Common
Herbicide . Quackgrass Horseweed
Rate (Ib ailA) Ragweed
Treatment Control (%) Control (%)

Control (%)

Hexazinone +

58-97 (rate 58-97 (rate
Sulfometuron- 0.5+0.04 93-98 ) ]
responsive) responsive)
methyl
Hexazinone +
58-97 (rate 58-97 (rate
Sulfometuron- 0.7 + 0.065 93-98 ) )
responsive) responsive)
methyl
Hexazinone +
58-97 (rate 58-97 (rate
Sulfometuron- 0.85 +0.08 93-98 ) )
responsive) responsive)
methyl
Hexazinone +
58-97 (rate 58-97 (rate
Sulfometuron- 1.7+0.16 93-98 ) ]
responsive) responsive)

methyl

Note: Data from a 2004 field study. 'Rate responsive' indicates that control percentages varied

with the application rate within the specified range.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://journals.ashs.org/view/journals/horttech/23/3/article-p294.xml
https://journals.ashs.org/downloadpdf/view/journals/horttech/23/3/article-p294.pdf
https://journals.ashs.org/view/journals/horttech/23/3/article-p294.xml
https://journals.ashs.org/downloadpdf/view/journals/horttech/23/3/article-p294.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Experimental Protocol: Field Trial for Fraser Fir Weed
Control

A representative experimental protocol for evaluating these combinations is as follows:

Experimental Design: A randomized complete block design with multiple replications per
treatment is utilized.

Plot Size: Typically, plots are designed to be large enough to obtain accurate assessments,
for example, 2 x 10 mor 2 x 15 m.

Herbicide Application: Herbicides are applied using a calibrated sprayer to ensure uniform
coverage. Treatments include Hexazinone and Sulfometuron-methyl applied alone and in
combination at various rates. An untreated control plot is included for comparison.

Application Timing: Applications are typically made before budbreak in established Fraser fir
trees.

Data Collection: Weed control efficacy is visually assessed at multiple time points after
treatment (e.g., 4 months after treatment). Data on crop tolerance, such as tree height and
leader length, are also recorded.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine
significant differences between treatments.

Hexazinone and Diuron Combinations

The combination of hexazinone and diuron has proven effective for weed management in

sugarcane and pineapple cultivation. This tank mix offers broad-spectrum control of both

grasses and broadleaf weeds.

Experimental Data

Table 3: Efficacy of Hexazinone and Diuron in Sugarcane
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Herbicide

Rate (kg a.i./ha) Target Weeds Efficacy
Treatment
Satisfactory weed
] ] Broad spectrum of ]
Diuron + Hexazinone 20+0.7 control, high cane

weeds )
yields

Digitaria sanguinalis,
) ] Colopogonio sp., )
Hexazinone + Diuron 0.719 + 2.048 o Effective control
Paspalum distichum,

Wedellia paludosa

Diuron 46.8% + 30 Grass and More effective than
Hexazinone 13.2% ' broadleaved weeds Diuron alone

Note: a.i. = active ingredient. Efficacy can be influenced by soil organic matter content.

Experimental Protocol: Sugarcane Weed Control Trial

The following protocol outlines a typical field experiment for this combination:

o Experimental Design: Field trials are established on specific soil types (e.g., sandy soil)

relevant to the crop.

o Treatments: Various rates of hexazinone and diuron, both individually and in combination,
are applied. Standard herbicide treatments for the crop are often included for comparison,
along with weedy and weed-free control plots.

o Application: Herbicides are applied pre-emergence to the crop.

o Assessments: Phytotoxicity to the sugarcane and the control of specific weed species are
evaluated at set intervals (e.g., 47, 78, and 111 days after application). Crop yield and quality
parameters are also measured.

Hexazinone and Imazapyr/Metsulfuron-methyi
Interactions
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The interaction between hexazinone and other herbicides like imazapyr or metsulfuron-methyl
can be more complex, exhibiting both synergistic and antagonistic effects depending on the
target weed species.

Experimental Data

One study observed an antagonistic interaction when hexazinone was mixed with metsulfuron-
methyl for the control of blackberry, resulting in no defoliation of the weed. Conversely, a
synergistic effect was observed between imazapyr and metsulfuron-methyl for blackberry
control in the same study.

Currently, there is a lack of comprehensive quantitative data from field trials specifically
evaluating the synergistic effects of Hexazinone combined with Imazapyr on a wide range of
weed species. While both are used in forestry and for woody vegetation control, detailed
efficacy data for their combined application is not readily available in the reviewed literature.

Hexazinone and Picloram Combinations

Information on the synergistic effects of combining hexazinone and picloram is also limited in
the available literature. Both are used for controlling broadleaf weeds and woody plants in
rangeland and pastures, but specific quantitative data on their synergistic interactions from
dedicated studies is not prevalent.

Visualizing Experimental and Logical Workflows

To better understand the processes involved in evaluating herbicide synergy, the following
diagrams are provided.

Experimental Workflow for Herbicide Synergy
Assessment

Field Validation

reenhouse Screenin
romising
. 2. Herbicide Application . Data Collection 4. Synergy Calculation | o .
1. Plant Propagation (Single & Combination) e .3, Coy's Method) g 5. Plot Establishment 6. Herbicide Application

8. Data Analysis
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Caption: Workflow for evaluating herbicide synergy from greenhouse to field.

Signaling Pathway of Photosystem Il (PSIl) Inhibitors

Hexazinone and Diuron both act by inhibiting Photosystem II (PSII) in the electron transport

chain of photosynthesis.
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Caption: Mechanism of action for PSlI-inhibiting herbicides like Hexazinone.

Colby's Method for Determining Synergy

Colby's method is a widely accepted formula for determining whether the interaction between
two herbicides is synergistic, additive, or antagonistic.

Inputs:
A = % control of Herbicide 1 alone
B = % control of Herbicide 2 alone

A+B-(A*B/100) % control of Herbicide 1 + 2

Compare O and E

Expected Control (E) = Observed Control (O) = T

Synergism Additive Antagonism
(O>E) (O=E) (O<E)

Click to download full resolution via product page

Caption: Logical flow of Colby's method for synergy calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Evaluating the Synergistic Effects of Hexazinone with
Other Herbicides: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673222#evaluating-the-synergistic-effects-of-
hexazinone-with-other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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